Cas no 709610-26-4 (1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-4-methyl-, methyl ester, (2S)-)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-4-methyl-, methyl ester, (2S)-
• CAS No: 709610-26-4
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 557807
• PubChem ID: 45089931
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-4-methyl-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-4-methyl-, methyl ester, (2S)-
• 1H-Pyrrole-2-carboxylicacid,2,5-dihydro-4-methyl-,methylester,(2S)-(9CI)
• 709610-26-4
• (S)-Methyl 4-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate

• Inchi： 1S/C7H11NO2/c1-5-3-6(8-4-5)7(9)10-2/h3,6,8H,4H2,1-2H3/t6-/m0/s1
• InChI Key： DFQWQKYJEJGGLX-LURJTMIESA-N
• SMILES： O(C)C([C@@H]1C=C(C)CN1)=O

Computed Properties

• Exact Mass: 141.079
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 0.1